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Compound of Interest

Compound Name: Ammonium picrate
CAS No.: 131-74-8
Cat. No.: B094429
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of ammonium
picrate, an organic salt with historical significance in materials science. The document details
its crystallographic parameters, molecular geometry, and the experimental protocols for its
synthesis and structural analysis, catering to researchers and professionals in chemistry and
drug development.

Introduction

Ammonium picrate, also known as Explosive D, is an energetic material synthesized from the
neutralization of picric acid with ammonia.[1] Its crystal structure reveals a complex network of
ionic and hydrogen bonding interactions that dictate its physical and chemical properties. The
seminal work on its crystal structure was published by Maartmann-Moe in 1969, which remains
a foundational reference.[2] This guide summarizes the key findings of this work and presents
them in a modern context for researchers.
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Ammonium picrate crystallizes as bright yellow scales or orthorhombic crystals.[2] The yellow
coloration is characteristic of the picrate anion. It is known to be an explosive material that can
be sensitive to heat and shock.[2]

Crystallographic Data

The crystal structure of ammonium picrate was determined by single-crystal X-ray diffraction.
The compound crystallizes in the orthorhombic system, belonging to the space group Ibca.[2]
This centrosymmetric space group is characterized by the presence of inversion centers, glide
planes, and screw axes. The unit cell contains eight formula units of ammonium picrate.

Table 1: Crystal Data and Structure Refinement Details for Ammonium Picrate

Parameter Value
Empirical Formula CeHeN4O7
Formula Weight 246.13 g/mol
Crystal System Orthorhombic
Space Group Ibca (No. 73)

Unit Cell Dimensions

a 13.45 A

b 19.74 A

c 712 A
Volume 1890.5 A3
Z 8
Calculated Density 1.72 g/cm3

Data sourced from Maartmann-Moe, K. (1969). Acta Crystallographica Section B, 25, 1452.

Molecular Structure and Geometry
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The crystal structure of ammonium picrate is composed of ammonium cations (NHa*) and
picrate anions (CeH2N30+77). The picrate anion consists of a benzene ring substituted with a
phenoxide oxygen and three nitro groups at the ortho and para positions.

The geometry of the picrate anion is notably influenced by steric hindrance between the
phenoxide oxygen and the ortho-nitro groups. This steric strain causes the ortho-nitro groups to
be twisted out of the plane of the benzene ring.[3] In contrast, the para-nitro group is nearly
coplanar with the ring. The structure is further stabilized by an extensive network of hydrogen
bonds between the ammonium cations and the oxygen atoms of the picrate anions.[4]

Table 2: Selected Bond Lengths in the Picrate Anion

Bond Length (A)
Ci1-01 1.23
Cl-C2 1.45
C2-C3 1.37
C3-C4 1.37

Data sourced from Maartmann-Moe, K. (1969). Acta Crystallographica Section B, 25, 1452.

Table 3: Selected Bond Angles in the Picrate Anion

Angle Degree (°)

C2-Cl1-Cob 111

Data sourced from Maartmann-Moe, K. (1969). Acta Crystallographica Section B, 25, 1452.

Experimental Protocols
Synthesis and Crystallization of Ammonium Picrate

Single crystals of ammonium picrate suitable for X-ray diffraction can be prepared by the
neutralization of picric acid with an agueous ammonia solution.[1][2]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b094429/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-crystal-structure-analysis-of-ammonium-picrate
https://journals.iucr.org/c/issues/2024/08/00/ky3227/ky3227.pdf
https://journals.iucr.org/e/issues/2023/01/00/jq2022/jq2022.pdf
https://www.benchchem.com/product/b094429/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-crystal-structure-analysis-of-ammonium-picrate
https://www.benchchem.com/product/b094429/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-crystal-structure-analysis-of-ammonium-picrate
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium-Picrate
https://www.drugfuture.com/chemdata/ammonium-picrate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094429?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Materials:

Picric acid (2,4,6-trinitrophenol)

Aqueous ammonia solution (e.g., 28-30% NHs in H20)

Deionized water

Methanol or ethanol (for washing)

Procedure:

A saturated solution of picric acid is prepared by dissolving it in warm deionized water with
constant stirring.

To this warm solution, an aqueous ammonia solution is added dropwise until the solution is
neutralized. The color of the solution will typically change to a deep yellow or orange.

The resulting solution is then allowed to cool slowly to room temperature. Bright yellow,
needle-like crystals of ammonium picrate will precipitate out of the solution.

For obtaining high-quality single crystals, slow evaporation of the solvent at a constant
temperature is recommended.[5] A mixed solvent system, such as methanol-acetone, can
also be employed to control the crystallization rate.[5]

The crystals are then collected by filtration, washed with a small amount of cold methanol or
ethanol to remove any residual impurities, and dried in a desiccator.

Single-Crystal X-ray Diffraction Analysis

The following protocol is a generalized modern approach for the single-crystal X-ray diffraction

analysis of an organic salt like ammonium picrate, based on current common practices.

Instrumentation:

A modern single-crystal X-ray diffractometer equipped with a CCD or CMOS area detector.

Graphite-monochromated Mo Ka (A = 0.71073 A) or Cu Ka (A = 1.54184 A) radiation source.
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» Cryostat for low-temperature data collection (e.g., 100 K or 293 K).
Procedure:

o Crystal Mounting: A suitable single crystal of ammonium picrate is selected under a
microscope and mounted on a goniometer head using a cryoloop and cryoprotectant oil.

o Data Collection: The mounted crystal is placed on the diffractometer and cooled to the
desired temperature (e.g., 100 K) to minimize thermal vibrations. A series of diffraction
images are collected by rotating the crystal in the X-ray beam.

» Data Processing: The collected diffraction images are processed to integrate the reflection
intensities and apply corrections for Lorentz and polarization effects. An absorption
correction is also applied.

 Structure Solution and Refinement: The crystal structure is solved using direct methods or
Patterson methods and then refined by full-matrix least-squares on F2. All non-hydrogen
atoms are refined anisotropically. Hydrogen atoms on the ammonium cation can often be
located from the difference Fourier map and refined with appropriate restraints.

Workflow and Data Analysis Visualization

The following diagrams illustrate the experimental workflow for the crystal structure analysis of
ammonium picrate.
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Experimental workflow for ammonium picrate crystal structure analysis.
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Conclusion

The crystal structure of ammonium picrate, as determined by single-crystal X-ray diffraction,
reveals a well-ordered three-dimensional network governed by ionic forces and extensive
hydrogen bonding. The orthorhombic crystal system and the Ibca space group define the
packing of the ammonium cations and picrate anions. The detailed structural information,
including unit cell parameters, bond lengths, and angles, provides a fundamental
understanding of the solid-state properties of this energetic material. The experimental
protocols outlined in this guide offer a practical framework for the synthesis and modern
structural analysis of ammonium picrate and related organic salts, which is essential for
researchers in materials science and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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